N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide
• InChI: InChI=1S/C13H11ClN2O2/c14-11-3-1-2-9(6-11)8-16-13(18)10-4-5-15-12(17)7-10/h1-7H,8H2,(H,15,17)(H,16,18)
• InChI Key: SOKSYKSKBKLKKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)C2=CC(=O)NC=C2
• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol

Description

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide, also known as CMOPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMOPC is a pyridine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for research in several areas.

Mechanism of Action

The mechanism of action of N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide is not fully understood, but it is believed to involve the modulation of several neurotransmitters and receptors in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. This compound has also been shown to interact with the GABA-A receptor, which is a target for several anxiolytic drugs.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including anxiolytic and antidepressant effects, as well as anticancer activity. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide in lab experiments is its well-documented pharmacological effects, which make it a reliable tool for studying the mechanisms of action of drugs that target similar receptors and neurotransmitters. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide, including the development of new drugs based on its structure and properties, the exploration of its potential applications in the treatment of anxiety and depression, and the investigation of its mechanisms of action in cancer cells. Additionally, further research is needed to fully understand the potential toxic effects of this compound and to identify any potential drug interactions.

Synthesis Methods

The synthesis of N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide involves the reaction of 3-chlorobenzylamine with 2-pyridinecarboxylic acid, followed by the addition of acetic anhydride and sodium acetate. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-[(3-chlorophenyl)methyl]-2-oxo-1H-pyridine-4-carboxamide has been studied for its potential applications in several areas of scientific research, including neuropharmacology, cancer research, and drug discovery. In neuropharmacology, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, making it a potential candidate for the development of anticancer drugs. In drug discovery, this compound has been used as a lead compound for the development of new drugs with similar structures and properties.